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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrum of

Phenanthrene-d10, a deuterated polycyclic aromatic hydrocarbon (PAH) widely utilized as an

internal standard in analytical chemistry. This document details its mass spectral data,

fragmentation patterns, and the experimental protocols for its analysis, offering valuable

insights for researchers in environmental analysis, toxicology, and drug development.

Introduction to Phenanthrene-d10
Phenanthrene-d10 is an isotopically labeled form of phenanthrene, a three-ring PAH.[1][2][3]

In Phenanthrene-d10, all ten hydrogen atoms are replaced with deuterium atoms. This

substitution results in a molecular weight of 188.29 g/mol , a crucial feature for its use in

isotope dilution mass spectrometry.[1][2] Its distinct mass allows it to be easily differentiated

from its non-deuterated counterpart, Phenanthrene (molecular weight: 178.23 g/mol ), making it

an excellent internal standard for quantitative analysis.

Table 1: Key Properties of Phenanthrene-d10
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Property Value

Chemical Formula C₁₄D₁₀

Molecular Weight 188.29 g/mol

CAS Number 1517-22-2

Appearance Colorless solid

Mass Spectrum of Phenanthrene-d10
The mass spectrum of Phenanthrene-d10 is characterized by a prominent molecular ion peak

and a series of fragment ions. The data presented here is based on electron ionization (EI)

mass spectrometry, a common technique for the analysis of PAHs.

Quantitative Mass Spectral Data
The following table summarizes the major ions observed in the electron ionization mass

spectrum of Phenanthrene-d10, with their corresponding mass-to-charge ratios (m/z) and

relative intensities.

Table 2: Mass Spectrum of Phenanthrene-d10 (Electron Ionization)

m/z Relative Intensity (%) Ion

188 100.0 [M]⁺• (Molecular Ion)

189 15.6 [M+1]⁺• (Isotope Peak)

160 12.5 [M-C₂D₂]⁺•

94 10.9
[M]²⁺ (Doubly-charged

molecular ion)

158 9.4 [M-D₂-C₂D₂]⁺• or [M-C₂D₄]⁺•

80 7.8 [C₆D₄]⁺•

186 6.3 [M-D₂]⁺•

132 5.5 [M-C₄D₄]⁺•
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Data is compiled and interpreted from graphical representations of the NIST EI mass spectrum.

The relative intensities are estimations and may vary slightly between different instruments and

experimental conditions.

Fragmentation Pathway
The fragmentation of Phenanthrene-d10 under electron ionization primarily proceeds through

the loss of neutral molecules from the molecular ion. The deuteration of the molecule

influences the mass of the fragments lost. The primary fragmentation pathway involves the

expulsion of a molecule of deuteroacetylene (C₂D₂).

Fragmentation Pathway of Phenanthrene-d10
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Caption: Fragmentation pathway of Phenanthrene-d10 under electron ionization.

The initial ionization event forms the molecular ion at m/z 188. This ion can then undergo

fragmentation, with the most significant pathway being the loss of a neutral deuteroacetylene

molecule (C₂D₂), resulting in a fragment ion at m/z 160. Another notable species is the doubly

charged molecular ion at m/z 94. Further fragmentation can occur, leading to smaller ions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b032357?utm_src=pdf-body
https://www.benchchem.com/product/b032357?utm_src=pdf-body-img
https://www.benchchem.com/product/b032357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The acquisition of the mass spectrum of Phenanthrene-d10 is typically performed using Gas

Chromatography-Mass Spectrometry (GC-MS). The following provides a general experimental

protocol based on common practices for PAH analysis.

Sample Preparation
A standard solution of Phenanthrene-d10 is prepared in a suitable solvent, such as

dichloromethane or hexane, at a concentration appropriate for GC-MS analysis (e.g., 1-10

µg/mL).

Gas Chromatography (GC) Conditions
Injector: Split/splitless inlet, typically operated in splitless mode for trace analysis.

Column: A non-polar or semi-polar capillary column, such as a 5% phenyl-

methylpolysiloxane (e.g., DB-5ms, HP-5ms) or a specific PAH analysis column, is commonly

used. A typical column dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).

Oven Temperature Program: A temperature program is employed to ensure good

chromatographic separation. A typical program might be:

Initial temperature: 70°C, hold for 1-2 minutes.

Ramp: 10-25°C/min to 300-320°C.

Final hold: 5-10 minutes.

Mass Spectrometry (MS) Conditions
Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Mass Analyzer: Quadrupole, Ion Trap, or Time-of-Flight (TOF).
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Scan Range: A mass range of approximately m/z 40-500 is typically scanned to detect the

molecular ion and its fragments.

Ion Source Temperature: 230-250°C.

Transfer Line Temperature: 280-300°C.

The following diagram illustrates a typical experimental workflow for the GC-MS analysis of

Phenanthrene-d10.
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GC-MS Experimental Workflow for Phenanthrene-d10
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Caption: A generalized workflow for the analysis of Phenanthrene-d10 using GC-MS.
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Conclusion
The mass spectrum of Phenanthrene-d10 is well-characterized, with a dominant molecular ion

at m/z 188 and a primary fragmentation pathway involving the loss of deuteroacetylene. Its

distinct mass and predictable fragmentation make it an ideal internal standard for the accurate

quantification of phenanthrene and other PAHs in complex matrices. The experimental

protocols outlined in this guide provide a solid foundation for researchers to develop and

validate their own analytical methods for the detection and analysis of this important

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b032357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

